Cas no 28732-79-8 (4-chloropyrido[2,3-d]pyrimidine)

4-Chloropyrido[2,3-d]pyrimidine is a heterocyclic compound featuring a fused pyridine-pyrimidine core with a reactive chlorine substituent at the 4-position. This structure serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its chloropyrimidine moiety enables efficient nucleophilic substitution reactions, facilitating the introduction of diverse functional groups. The compound's rigid bicyclic framework enhances stability while maintaining reactivity, making it valuable for constructing complex molecular architectures. It is commonly employed in the development of kinase inhibitors and other biologically active molecules. Proper handling under inert conditions is recommended due to its sensitivity to moisture and potential reactivity.

4-chloropyrido[2,3-d]pyrimidine structure

28732-79-8 structure

Product Name:4-chloropyrido[2,3-d]pyrimidine

CAS No:28732-79-8

MF:C₇H₄ClN₃

MW:165.579759597778

MDL:MFCD06254345

CID:253559

PubChem ID:569039

Update Time:2025-06-10

4-chloropyrido[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- Pyrido[2,3-d]pyrimidine,4-chloro-
- 4-Chloropyrido[2,3-d]pyrimidine
- 4-chloranylpyrido[2,3-d]pyrimidine
- 4-chloropyrido(2,3-d)pyrimidine
- 4-chloro-pyrido[2,3-d]pyrimidine
- 4-Chlor-pyrido[2,3-d]pyrimidin
- 4-Chlorpyridopyrimidin
- AC1LC3R8
- AC1Q3HXE
- AC1Q3S0D
- CTK3J6167
- KSC496C6P
- PubChem15499
- J-515193
- Z255149910
- EN300-31189
- 28732-79-8
- Pyrido[2,3-d]pyrimidine, 4-chloro-
- F8881-5010
- BS-13475
- 4-Chloropyrido [2,3-d]pyrimidine
- DTXSID90340987
- SCHEMBL1065478
- A819684
- PB26181
- 4-Chloropyrido[2 pound not3-d]pyrimidine
- 4-chloropyridino[2,3-d]pyrimidine
- AMY13896
- FT-0647618
- AKOS002665706
- CS-0050886
- A819566
- 4-chloropyrido-[2,3-d]pyrimidine
- MFCD06254345
- SY042385
- DB-012193
- 4-chloropyrido[2,3-d]pyrimidine
- MDL： MFCD06254345
- Inchi： 1S/C7H4ClN3/c8-6-5-2-1-3-9-7(5)11-4-10-6/h1-4H
- InChI Key： HJBCFHXEOPQFGF-UHFFFAOYSA-N
- SMILES： ClC1C2=CC=CN=C2N=CN=1

Computed Properties

Exact Mass: 165.00900
Monoisotopic Mass: 165.0093748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 38.7Å²

Experimental Properties

PSA: 38.67000
LogP: 1.67820

4-chloropyrido[2,3-d]pyrimidine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-chloropyrido[2,3-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GZ080-100mg	4-chloropyrido[2,3-d]pyrimidine	28732-79-8	97%	100mg	479CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GZ080-1g	4-chloropyrido[2,3-d]pyrimidine	28732-79-8	98%	1g	1769.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GZ080-250mg	4-chloropyrido[2,3-d]pyrimidine	28732-79-8	97%	250mg	1225CNY	2021-05-07
Alichem	A029205163-250mg	4-Chloropyrido[2,3-d]pyrimidine	28732-79-8	97%	250mg	$183.04	2023-09-02
Alichem	A029205163-1g	4-Chloropyrido[2,3-d]pyrimidine	28732-79-8	97%	1g	$449.82	2023-09-02
Alichem	A029205163-5g	4-Chloropyrido[2,3-d]pyrimidine	28732-79-8	97%	5g	$1308.78	2023-09-02
Fluorochem	209407-250mg	4-Chloropyrido[2,3-d]pyrimidine	28732-79-8	95%	250mg	￡107.00	2022-02-28
Fluorochem	209407-1g	4-Chloropyrido[2,3-d]pyrimidine	28732-79-8	95%	1g	￡270.00	2022-02-28
Fluorochem	209407-5g	4-Chloropyrido[2,3-d]pyrimidine	28732-79-8	95%	5g	￡844.00	2022-02-28
Fluorochem	209407-10g	4-Chloropyrido[2,3-d]pyrimidine	28732-79-8	95%	10g	￡1407.00	2022-02-28

4-chloropyrido[2,3-d]pyrimidine Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:28732-79-8)4-chloropyrido[2,3-d]pyrimidine

Order Number:A819566

Stock Status:in Stock

Quantity:5g/1g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:09

Price ($):598.0/173.0

Email:sales@amadischem.com

Product Official Link

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4. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

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5. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

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